![molecular formula C12H10N4 B8685453 7h-Pyrrolo[2,3-d]pyrimidin-4-amine,n-phenyl-](/img/structure/B8685453.png)
7h-Pyrrolo[2,3-d]pyrimidin-4-amine,n-phenyl-
Cat. No. B8685453
M. Wt: 210.23 g/mol
InChI Key: YCKACRNXVWJWBX-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Procedure details
Identifiers
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REACTION_SMILES
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[Cl:1][c:2]1[c:3]2[c:4]([n:5][cH:6][n:7]1)[nH:8][cH:9][cH:10]2.[NH2:11][c:12]1[cH:13][cH:14][cH:15][cH:16][cH:17]1.[cH:18]1[cH:19][cH:20][n:21][cH:22][cH:23]1>>[c:2]1([NH:11][c:12]2[cH:13][cH:14][cH:15][cH:16][cH:17]2)[c:3]2[c:4]([n:5][cH:6][n:7]1)[nH:8][cH:9][cH:10]2
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Inputs
Step One
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Name
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Quantity
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Extracted from reaction SMILES
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Type
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reactant
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Smiles
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Clc1ncnc2[nH]ccc12
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Name
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Quantity
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Extracted from reaction SMILES
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Type
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reactant
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Smiles
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Nc1ccccc1
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Name
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Quantity
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Extracted from reaction SMILES
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Type
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reactant
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Smiles
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c1ccncc1
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Outcomes
Product
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Name
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Type
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product
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Smiles
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c1ccc(Nc2ncnc3[nH]ccc23)cc1
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Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
